Tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate

• IUPAC Name: tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate
• InChI: InChI=1S/C12H15F2NO2/c1-12(2,3)17-11(16)10(15)8-6-7(13)4-5-9(8)14/h4-6,10H,15H2,1-3H3
• InChI Key: AAHDDCUOOFRFQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C1=C(C=CC(=C1)F)F)N
• Molecular Formula: C12H15F2NO2
• Molecular Weight: 243.25 g/mol

Description

Tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a multi-step process, which involves the use of various reagents and catalysts. Once synthesized, it can be used in a variety of scientific experiments to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate is not fully understood, but it is believed to work by inhibiting certain enzymes or signaling pathways in the body. This inhibition can lead to a reduction in inflammation or the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and inhibit the growth of cancer cells. It has also been shown to have a positive effect on the immune system, improving the body's ability to fight off infections and diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate in lab experiments is its high purity and stability. This makes it easier to control the variables in experiments and obtain reliable results. However, one of the limitations of using this compound is its relatively high cost compared to other chemicals used in research.

Future Directions

There are several potential future directions for the research on tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate. One direction is to investigate its potential as a drug candidate for the treatment of various diseases such as cancer and inflammation. Another direction is to study its mechanism of action in more detail, to better understand how it works and how it can be optimized for therapeutic use. Finally, it may be worthwhile to investigate the potential of this compound for use in other scientific applications, such as materials science or environmental research.
Conclusion:
This compound is a chemical compound that has shown great potential for use in scientific research. Its high purity and stability make it an ideal candidate for use in lab experiments, and its potential applications in medicinal chemistry are particularly promising. Further research is needed to fully understand its mechanism of action and potential therapeutic uses, but the future looks bright for this exciting compound.

Synthesis Methods

The synthesis of tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate involves several steps. The first step is the reaction between tert-butyl acetoacetate and 2,5-difluoroaniline in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then treated with a strong acid such as hydrochloric acid to yield the final product.

Scientific Research Applications

Tert-butyl 2-amino-2-(2,5-difluorophenyl)acetate has been used in various scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer and inflammation.